Cas no 145194-26-9 (L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-)

The compound L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- is a synthetic peptide sequence featuring a combination of L- and D-configured amino acids, including methioninamide, tyrosine, phenylalanine, histidine, and leucine residues. Its unique structure, incorporating both L- and D-amino acids, may enhance stability against enzymatic degradation, making it potentially useful for research applications in peptide chemistry and drug development. The inclusion of methioninamide and histidyl residues suggests potential metal-binding properties, while the aromatic and hydrophobic side chains could influence interactions with biological targets. This peptide is primarily of interest for academic and pharmaceutical research, particularly in studying structure-activity relationships or designing bioactive analogs.
L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- structure
145194-26-9 structure
Product Name:L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-
CAS No:145194-26-9
MF:C44H57N9O7S
MW:856.044488668442
CID:196620
PubChem ID:9811319
Update Time:2025-05-30

L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-
    • (TYR6,D-PHE7,D-HIS9)-SUBSTANCE P (6-11)
    • (Tyr6,D-Phe7,D-His9)-Substance P (6-11), Sendide
    • [Tyr6,D-Phe7,D-His9]-Substance P (6-11)
    • [TYR6,D-PHE7,D-HIS9]-SUBSTANCE P,FRAGMENT 6-11
    • H-TYR-D-PHE-PHE-D-HIS-LEU-MET-NH2
    • SENDIDE
    • Substance P,fragment 6-11,[Tyr6,D-Phe7,D-His9]
    • TYR-D-PHE-PHE-D-HIS-LEU-MET-NH2
    • NCGC00167333-01
    • 145194-26-9
    • (2S)-2-[[(2R)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-N-[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]-4-methylpentanamide
    • Inchi: 1S/C44H57N9O7S/c1-27(2)20-35(41(57)49-34(39(46)55)18-19-61-3)51-44(60)38(24-31-25-47-26-48-31)53-43(59)37(23-29-12-8-5-9-13-29)52-42(58)36(22-28-10-6-4-7-11-28)50-40(56)33(45)21-30-14-16-32(54)17-15-30/h4-17,25-27,33-38,54H,18-24,45H2,1-3H3,(H2,46,55)(H,47,48)(H,49,57)(H,50,56)(H,51,60)(H,52,58)(H,53,59)/t33-,34-,35-,36+,37-,38+/m0/s1
    • InChI Key: HRXHWXLZLHVUKT-LQLHWDHISA-N
    • SMILES: S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@@H](CC1=CN=CN1)NC([C@H](CC1C=CC=CC=1)NC([C@@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 855.41000
  • Monoisotopic Mass: 855.41016636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 24
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 289Ų

Experimental Properties

  • PSA: 288.82000
  • LogP: 4.77680

L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- Security Information

  • RTECS:WM2780700
  • Storage Condition:-15°C

L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- Pricemore >>

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Additional information on L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-

Comprehensive Analysis of L-Methioninamide, L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- (CAS No. 145194-26-9)

In the realm of bioactive peptides, L-Methioninamide and its derivative L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- (CAS No. 145194-26-9) have garnered significant attention due to their potential applications in pharmaceuticals and nutraceuticals. These compounds are part of a growing interest in peptide-based therapies, which align with current trends in personalized medicine and targeted drug delivery. Researchers and industry professionals are increasingly exploring their roles in modulating biological pathways, making them a hot topic in scientific discussions.

The structural complexity of L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- underscores its versatility. Its sequence includes D-phenylalanyl and D-histidyl residues, which are rare in naturally occurring peptides but critical for enhancing stability and bioavailability. This characteristic makes it a promising candidate for drug development, particularly in addressing challenges like enzymatic degradation—a common hurdle in peptide therapeutics. The inclusion of L-Methioninamide further amplifies its potential, as methionine derivatives are known for their antioxidant properties and role in cellular repair.

From an SEO perspective, queries such as "peptide stability enhancement" and "bioactive peptide applications" reflect user interest in this niche. Additionally, questions like "How does CAS No. 145194-26-9 work in drug delivery?" or "Benefits of L-Methioninamide in skincare" highlight the compound's multidisciplinary relevance. These search trends emphasize the need for detailed, accessible content that bridges scientific rigor with practical applications.

Recent studies have explored the immunomodulatory effects of L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-, linking it to potential anti-inflammatory and wound-healing properties. Such findings resonate with the rising demand for non-invasive therapeutic options, especially in dermatology and chronic disease management. Moreover, the compound's compatibility with liposomal delivery systems has sparked interest in its use for targeted cancer therapies, a field where precision medicine is paramount.

In conclusion, L-Methioninamide and L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- (CAS No. 145194-26-9) represent a convergence of innovation and practicality in peptide science. Their unique structural features and broad applicability position them at the forefront of research, addressing both current healthcare challenges and future opportunities. As the scientific community continues to unravel their mechanisms, these compounds are poised to play a pivotal role in advancing therapeutic and cosmetic formulations.

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